1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)-

• CAS RN: 137975-23-6
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: (4-nitrophenyl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone
• InChI: InChI=1S/C17H16N2O3/c20-17(14-8-10-15(11-9-14)19(21)22)18-12-4-3-6-13-5-1-2-7-16(13)18/h1-2,5,7-11H,3-4,6,12H2
• InChI Key: CXAYHVHFWUANGH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2=CC=CC=C2C1)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)- is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.0 g of 1,2,3,4-tetrahydro-5H-1-benzazepine and 5.91 ml of triethylamine in 50 ml of dichloromethane, chilled in an ice bath, is added, dropwise, 6.32 g of 4-nitrobenzoyl chloride in 75 ml of dichloromethane. The mixture is stirred at 0° C. for 1.5 hr and then at room temperature for 18 hours. The mixture is washed with H2 O, 1M HCl, 1M NaOH and dried (Na2SO4). The solvent is removed and the residue re-crystallized from ethanol with the aid of activated carbon to give 7.75 g of light yellow crystals, m.p. 148.5°-150.5° C.